N-(3-chloro-2-methylphenyl)-2-[5-(3-methylphenyl)-1,2,4-oxadiazol-3-yl]acetamide

• IUPAC Name: N-(3-chloro-2-methylphenyl)-2-[5-(3-methylphenyl)-1,2,4-oxadiazol-3-yl]acetamide
• InChI: InChI=1S/C18H16ClN3O2/c1-11-5-3-6-13(9-11)18-21-16(22-24-18)10-17(23)20-15-8-4-7-14(19)12(15)2/h3-9H,10H2,1-2H3,(H,20,23)
• InChI Key: WSWPULDVOOQCRF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=NC(=NO2)CC(=O)NC3=C(C(=CC=C3)Cl)C
• Molecular Formula: C18H16ClN3O2
• Molecular Weight: 341.8 g/mol

Description

N-(3-chloro-2-methylphenyl)-2-[5-(3-methylphenyl)-1,2,4-oxadiazol-3-yl]acetamide, also known as CMPO, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-(3-chloro-2-methylphenyl)-2-[5-(3-methylphenyl)-1,2,4-oxadiazol-3-yl]acetamide involves the formation of a complex with metal ions. The complex is formed through the coordination of the N-(3-chloro-2-methylphenyl)-2-[5-(3-methylphenyl)-1,2,4-oxadiazol-3-yl]acetamide molecule with the metal ion. This complex is then selectively extracted from the solution using an organic solvent.
Biochemical and Physiological Effects:
There is limited research on the biochemical and physiological effects of N-(3-chloro-2-methylphenyl)-2-[5-(3-methylphenyl)-1,2,4-oxadiazol-3-yl]acetamide. However, studies have shown that N-(3-chloro-2-methylphenyl)-2-[5-(3-methylphenyl)-1,2,4-oxadiazol-3-yl]acetamide can cause DNA damage in cells. It has also been shown to have cytotoxic effects on certain cell lines.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(3-chloro-2-methylphenyl)-2-[5-(3-methylphenyl)-1,2,4-oxadiazol-3-yl]acetamide is its selectivity for certain metal ions. This makes it a useful tool in the separation and purification of metal ions from complex mixtures. However, N-(3-chloro-2-methylphenyl)-2-[5-(3-methylphenyl)-1,2,4-oxadiazol-3-yl]acetamide is known to be unstable under certain conditions, which can limit its use in some experiments.

Future Directions

There are several future directions for research on N-(3-chloro-2-methylphenyl)-2-[5-(3-methylphenyl)-1,2,4-oxadiazol-3-yl]acetamide. One area of interest is the development of more stable derivatives of N-(3-chloro-2-methylphenyl)-2-[5-(3-methylphenyl)-1,2,4-oxadiazol-3-yl]acetamide that can be used in a wider range of experiments. Another area of interest is the use of N-(3-chloro-2-methylphenyl)-2-[5-(3-methylphenyl)-1,2,4-oxadiazol-3-yl]acetamide in the extraction and purification of other metal ions, such as rare earth elements. Additionally, there is a need for further research on the potential health effects of N-(3-chloro-2-methylphenyl)-2-[5-(3-methylphenyl)-1,2,4-oxadiazol-3-yl]acetamide, particularly in relation to its use in nuclear waste management.

Synthesis Methods

The synthesis of N-(3-chloro-2-methylphenyl)-2-[5-(3-methylphenyl)-1,2,4-oxadiazol-3-yl]acetamide involves the reaction of 3-chloro-2-methylbenzoic acid with thionyl chloride to form 3-chloro-2-methylbenzoyl chloride. This intermediate is then reacted with 3-methylphenyl-5-amino-1,2,4-oxadiazole to form N-(3-chloro-2-methylphenyl)-2-[5-(3-methylphenyl)-1,2,4-oxadiazol-3-yl]acetamide.

Scientific Research Applications

N-(3-chloro-2-methylphenyl)-2-[5-(3-methylphenyl)-1,2,4-oxadiazol-3-yl]acetamide has been extensively studied for its potential applications in the field of nuclear chemistry. It is used as a ligand in the separation and purification of actinide and lanthanide ions from nuclear waste. N-(3-chloro-2-methylphenyl)-2-[5-(3-methylphenyl)-1,2,4-oxadiazol-3-yl]acetamide has also been used in the extraction of uranium from seawater.